Cas no 2137578-71-1 (2-[4-(3-Nitrophenyl)phenyl]oxetane)

• Product Name: 2-[4-(3-Nitrophenyl)phenyl]oxetane
• CAS No: 2137578-71-1
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 5907088
• PubChem ID: 165872652
• Update Time: 2025-05-23

2-[4-(3-Nitrophenyl)phenyl]oxetane Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-nitrophenyl)phenyl]oxetane
• 2137578-71-1
• EN300-767661
• 2-[4-(3-Nitrophenyl)phenyl]oxetane

• Inchi： 1S/C15H13NO3/c17-16(18)14-3-1-2-13(10-14)11-4-6-12(7-5-11)15-8-9-19-15/h1-7,10,15H,8-9H2
• InChI Key： CZKQFWFXJGETIZ-UHFFFAOYSA-N
• SMILES： O1CCC1C1C=CC(C2C=CC=C(C=2)[N+](=O)[O-])=CC=1

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55Ų

Additional information on 2-[4-(3-Nitrophenyl)phenyl]oxetane

Comprehensive Overview of 2-[4-(3-Nitrophenyl)phenyl]oxetane (CAS No. 2137578-71-1): Properties, Applications, and Research Insights

The compound 2-[4-(3-Nitrophenyl)phenyl]oxetane (CAS No. 2137578-71-1) is a specialized organic molecule featuring an oxetane ring conjugated with a nitrophenyl moiety. This unique structure has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for drug discovery and advanced polymers. The presence of both the oxetane and nitrophenyl groups contributes to its reactivity, making it a versatile intermediate for synthesizing bioactive compounds or functional materials.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-[4-(3-Nitrophenyl)phenyl]oxetane. Researchers are exploring its role in fragment-based drug design (FBDD), where its rigid oxetane scaffold could improve binding affinity to target proteins. Meanwhile, its nitrophenyl group offers opportunities for further derivatization, aligning with the growing demand for modular synthetic approaches in medicinal chemistry.

From a material science perspective, the compound’s thermal stability and electronic properties are under investigation for applications in organic electronics and photoresponsive materials. Its ability to absorb UV-visible light, attributed to the nitrophenyl chromophore, makes it a candidate for optoelectronic devices. These applications resonate with current searches for "sustainable materials for energy storage" and "high-performance organic semiconductors," highlighting its relevance in cutting-edge technologies.

Synthetic routes to 2-[4-(3-Nitrophenyl)phenyl]oxetane typically involve palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, reflecting the broader shift toward catalytic efficiency in modern organic synthesis. Analytical characterization via NMR spectroscopy, HPLC, and mass spectrometry confirms its high purity, a critical factor for reproducibility in both academic and industrial settings. Such details address common queries like "how to verify oxetane compound purity" or "best practices for nitrophenyl derivatization."

Ongoing studies focus on optimizing the compound’s solubility and bioavailability—key challenges in preclinical drug development. Computational models predict its metabolic pathways, while experimental data validate its compatibility with biocompatible polymers. This dual approach caters to trending topics such as "in silico ADMET prediction" and "polymeric drug delivery systems," bridging gaps between theoretical and applied research.

In conclusion, 2-[4-(3-Nitrophenyl)phenyl]oxetane (CAS No. 2137578-71-1) exemplifies the convergence of medicinal chemistry and advanced materials science. Its structural features and multifunctional potential align with global research priorities, from targeted therapeutics to renewable energy solutions. As innovation accelerates, this compound is poised to play a pivotal role in addressing complex scientific and technological challenges.